For plain concrete materials, the degradation of concrete by seawater is mainly reflected in the corrosion of sulfate ions. In this study, the variation in the flexural strength of concrete specimens with different water-cement ratios under different sulfate concentrations for 470 days is explored, and the effect of sulfate environment on the decay of flexural strength of concrete with corrosion time is experimentally examined. The results show that the evolution of flexural strength can be divided into three stages: strength attenuation stage, strength recovering stage and strength re-attenuation stage. According to the experimental results, the mechanism of strength attenuation, rebound and re-attenuation is established. Combining the chemical reaction rate equations of continued hydration, delayed growth of ettringite and growth of hydroxy-AFm, a new model for the flexural strength degradation of concrete under sulfate corrosion is proposed. Further, the influence of water-cement ratio and corrosive sulfate solution concentration on the flexural strength of concrete is analyzed. Since the ability of concrete to resist sulfate corrosion can be different for different corrosion systems, a unified method is proposed for evaluating the sulfate corrosion resistance of concrete.

In this study, a non-local approach is developed for the fatigue life prediction of notched specimens, considering stress/strain gradient and elastic-plastic fatigue damage. The damage coupled constitutive models are presented to model the mechanical behavior of material. The critical plane method and triaxiality factor are employed to determine the location of the couple point. The gradient values of mechanical quantities are then computed, and the modified coefficients in damage models are acquired. The numerical simulations are implemented to compute the damage evolution process and predict fatigue life. Meanwhile, the coupling effects between stress field and damage field are considered. The predicted results are verified by experimental data, and also compared with the local method. Finally, the influence of stress concentration factor, shape of notch, and cyclic variation of stress/strain gradient are further investigated.

Characterizing the bond properties of the steel fiber/matrix interface plays an important role in describing the crack bridging effect in steel fiber-reinforced cementitious composites (SFRCC). In ...

This paper proposes an integrated unified elasto-viscoplastic fatigue and creep damage model with modified hardening equations to simulate the elasto-viscoplasticity, primary-secondary and tertiary...

An appropriate constitutive model to characterize the mechanical behavior of fiber reinforced concrete (FRC) plays a critical role in accurate prediction of structural performance. In this study, an elastoplastic damage constitutive model is developed for hybrid steel-polypropylene fiber reinforced concrete (HFRC), which can predict the versatile mechanical responses of HFRC as a result of various hybrid fiber inclusions. For plasticity growth, the Willam-Warnke five-parameter failure envelope is modified in the effective stress space to govern the yield condition of HFRC, while a nonlinear Drucker-Prager type plastic potential function is proposed to control the non-associated plastic flow. Regarding the damage evolution, the damage criterion and evolution laws are established in the Cauchy stress space, in which the plastic hardening and unilateral behaviors are taken into consideration. Upon two parallel integration algorithms to describe the development of plasticity and damage, as well as the identification of fiber-dependent parameters, the proposed model is numerically implemented and then validated by the experimental results from available research. The comparisons between the numerical predictions and the test results at both material scale and structural scale solidly demonstrate the capacity of the model in capturing the main features of HFRC when subjected to different loading paths.

A comprehensive review of destructive testing techniques to understand concrete behavior is presented in this work. The main objective of this article is to summarize the literature from the last t...

The focus of this study is to investigate the mechanical properties, of ±35° and ±55° filament wound (FW) composite tubes under axial compression loading using the acoustic emission technique. For this purpose, material failure, crashworthiness characteristics, and the effect of each mechanism on the energy absorption capacity were studied using numerical and experimental approaches. Also, to identify and estimate the contribution percentage of damage mechanisms as well as how the damage grows in the specimens, the analysis of acoustic emission signals recorded during loading was performed. Digital image correlation was additionally used to capture displacement/strain contour maps. Finally, to analyze the effect of the winding pattern in the experimental test, the tubes were simulated using finite element analysis (FEA). For modeling of damage mechanisms, a 3D continuum damage model was used. The results of signal processing showed that by increasing the weaving angle of fibers from ±35° to ±55°, the separation of fibers from the matrix decreases, and the percentage of matrix crushing and fiber failure increases. The assessment of damage percentages showed that the reason for the large drop in force at ±55° compared to ±35° is the increase in matrix crushing. Furthermore, the failure behavior of FW tubes appeared to be dominated by local buckling, and the FEA effectively predicted the linear behavior and maximum load value of the composite tubes.

In orthodontic treatments, mechanical characterization of orthodontic bracket bonded to the tooth is essential to determine the bond strength and mechanical behavior of the bracket-adhesive-tooth system. In this study, the linear-nonlinear mechanical behavior and damage characterization of Filtek Z350 XT (3M ESPE) nanocomposite as a dental adhesive material to bond orthodontic brackets to tooth enamel, are investigated using numerical and experimental methods. Full sets of tensile, shear, and mixed modes I/II and I/II/III debonding experiments are conducted to extract the mechanical properties of the nanocomposite adhesive as the bracket/tooth interface. The results of the experiments are used to obtain the cohesive law and the damage model parameters. Three-dimensional finite element models of the bracket debonding tests are developed, while the cohesive zone model (CZM) is used to define the constitutive behavior of the nanocomposite interface under the tensile, shear, and mixed-mode loading conditions. The FE results showed a good correlation with the measured data, indicated the validity of the constitutive model, damage properties, and simulation process. The bond strengths of the nanocomposite adhesive are obtained 8.35 and 4.12MPa in modes I and II loadings, respectively.

Freeze-thaw induced damage in rock engineering is common in cold regions. However, a damage model for capturing the whole failure process of frozen-thawed rocks is still lacking. In this paper, tri...

This paper presents experimental and meso-scale modelling studies on the combined effects of strain-rate and specimen size on uniaxial compressive failure behaviour of concrete. A series of uniaxia...